Cas no 891113-37-4 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• CAS No: 891113-37-4
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5878382
• PubChem ID: 7244067
• Update Time: 2025-10-21

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-nitro-
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-nitrobenzamide
• F2518-0236
• CCG-309486
• AKOS024656326
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide
• AB00679006-01
• 891113-37-4
• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide

• Inchi： 1S/C17H14N4O4/c1-10-7-8-12(11(2)9-10)16-19-20-17(25-16)18-15(22)13-5-3-4-6-14(13)21(23)24/h3-9H,1-2H3,(H,18,20,22)
• InChI Key： GAJADEBQGPJJND-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• pka: 9.53±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide

Comprehensive Overview of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide (CAS No. 891113-37-4)

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide, with the CAS number 891113-37-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique 1,3,4-oxadiazole core, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2-nitrobenzamide moiety further enhances its potential as a scaffold for drug discovery, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide has surged due to their versatility in medicinal chemistry. Searches for "oxadiazole derivatives in drug design" and "nitrobenzamide applications" have spiked, reflecting the growing curiosity about this compound's role in addressing modern health challenges. Its structural complexity and functional groups make it a promising candidate for targeting enzymes and receptors involved in diseases such as cancer and microbial infections.

The synthesis of CAS 891113-37-4 typically involves multi-step organic reactions, including cyclization and amidation processes. Researchers often optimize these methods to improve yield and purity, as highlighted in recent publications. The compound's solubility, stability, and bioavailability are critical factors under investigation, with studies focusing on formulations that enhance its efficacy. These aspects align with trending topics like "improving drug bioavailability" and "green chemistry in synthesis," which dominate academic and industrial discussions.

Beyond pharmaceuticals, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide has potential applications in agrochemicals. Its structural features may contribute to developing new pesticides or herbicides, addressing global concerns about food security and sustainable agriculture. Queries such as "oxadiazole in crop protection" and "eco-friendly agrochemicals" underscore the relevance of this compound in addressing environmental and agricultural challenges.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 891113-37-4, ensuring its quality and consistency in research applications. The compound's spectral data and chromatographic profiles are frequently documented, aiding in its identification and standardization. This aligns with the increasing demand for "advanced analytical methods in chemistry" and "quality control in compound synthesis," topics that resonate with both academia and industry professionals.

In conclusion, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide (CAS 891113-37-4) represents a multifaceted compound with broad applications in drug development and agrochemical innovation. Its unique structure and functional groups position it as a valuable tool for researchers tackling some of today's most pressing scientific challenges. As interest in heterocyclic chemistry and sustainable solutions grows, this compound is poised to remain at the forefront of cutting-edge research.